Cas no 4365-04-2 ((E)-2-phenylethenol)

• Product Name: (E)-2-phenylethenol
• CAS No: 4365-04-2
• MF: C₈H₈O
• MW: 120.148522377014
• CID: 1515835
• PubChem ID: 5463229
• Update Time: 2025-04-21

(E)-2-phenylethenol Chemical and Physical Properties

Names and Identifiers

• (E)-2-phenylethenol
• 2-Phenylethenol
• Styryl alcohol
• 2-Phenylethenol; Styryl alcohol
• 4365-04-2
• beta-phenylethenol
• STL453724
• Styrylalkohol

• Inchi： 1S/C8H8O/c9-7-6-8-4-2-1-3-5-8/h1-7,9H/b7-6+
• InChI Key： XLLXMBCBJGATSP-VOTSOKGWSA-N
• SMILES： O/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 120.05754
• Monoisotopic Mass: 120.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 90.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23